Cas no 313395-44-7 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• CAS No: 313395-44-7
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 6100645
• PubChem ID: 4174084
• Update Time: 2025-07-22

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)-3,4-dimethoxybenzamide
• Benzamide, N-[4-(2,5-dichloro-3-thienyl)-2-thiazolyl]-3,4-dimethoxy-
• AKOS001392612
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]-3,4-dimethoxybenzamide
• 313395-44-7
• Oprea1_495558
• SR-01000424296
• SR-01000424296-1
• F0301-0134

• Inchi： 1S/C16H12Cl2N2O3S2/c1-22-11-4-3-8(5-12(11)23-2)15(21)20-16-19-10(7-24-16)9-6-13(17)25-14(9)18/h3-7H,1-2H3,(H,19,20,21)
• InChI Key： INAZUDYSERHDNN-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2C=C(Cl)SC=2Cl)=CS1)(=O)C1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.495±0.06 g/cm3(Predicted)
• pka: 7.06±0.50(Predicted)

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide

Comprehensive Overview of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide (CAS No. 313395-44-7)

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide, with the CAS number 313395-44-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of thiophene, thiazole, and dimethoxybenzamide moieties, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its structural complexity, which may contribute to its efficacy in targeting specific enzymes or receptors.

The compound's molecular structure includes a 2,5-dichlorothiophene group linked to a thiazole ring, further connected to a 3,4-dimethoxybenzamide unit. This arrangement suggests potential applications in drug discovery, especially in areas like kinase inhibition or antimicrobial agents. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. The thiazole core, in particular, is known for its prevalence in bioactive molecules, enhancing the compound's appeal for medicinal chemistry.

In the context of agrochemical innovation, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide has been explored for its potential as a pesticide intermediate. The dichlorothiophene moiety may contribute to its pest control properties, aligning with the growing demand for sustainable crop protection solutions. As the agricultural sector seeks alternatives to traditional chemicals, this compound's unique structure could offer a pathway to eco-friendly formulations.

From a synthetic chemistry perspective, the compound's CAS number 313395-44-7 serves as a critical identifier for researchers investigating its synthesis pathways or derivatization. Its multifunctional groups allow for diverse modifications, enabling the development of novel analogs with tailored properties. This adaptability is particularly valuable in high-throughput screening campaigns, where small structural changes can significantly alter bioactivity.

The rise of computational drug design has further amplified interest in N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide. Molecular docking studies and QSAR modeling can predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of AI-driven drug discovery, where compounds like this are prioritized for their structural novelty and druggability.

Environmental considerations also play a role in the compound's research trajectory. Its chlorinated thiophene component raises questions about biodegradability and ecotoxicology, topics increasingly relevant to regulatory bodies and green chemistry initiatives. As such, studies on its environmental fate are essential for ensuring its sustainable use in industrial applications.

In summary, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl-3,4-dimethoxybenzamide (CAS 313395-44-7) represents a compelling case study at the intersection of medicinal chemistry, agrochemical development, and computational science. Its multifaceted potential underscores the importance of continued research into its mechanisms of action and practical applications, offering promising avenues for addressing contemporary challenges in health and agriculture.